Cas no 1805591-99-4 (Ethyl 4-bromo-2-cyano-5-formylbenzoate)

• Product Name: Ethyl 4-bromo-2-cyano-5-formylbenzoate
• CAS No: 1805591-99-4
• MF: C₁₁H₈BrNO₃
• MW: 282.0901222229
• CID: 4707012
• Update Time: 2025-11-06

Ethyl 4-bromo-2-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-5-formylbenzoate

• Inchi： 1S/C11H8BrNO3/c1-2-16-11(15)9-3-8(6-14)10(12)4-7(9)5-13/h3-4,6H,2H2,1H3
• InChI Key： RTMITYJHUBKRCA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(C(=O)OCC)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 4-bromo-2-cyano-5-formylbenzoate

Ethyl 4-bromo-2-cyano-5-formylbenzoate: A Comprehensive Overview

Ethyl 4-bromo-2-cyano-5-formylbenzoate, with the CAS number 1805591-99-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a formyl group, and substituents such as bromine and cyano groups. These functional groups confer the compound with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

The benzoate ester group in Ethyl 4-bromo-2-cyano-5-formylbenzoate plays a crucial role in its reactivity and stability. The presence of the formyl group at the 5-position of the benzene ring introduces additional reactivity, particularly in nucleophilic addition reactions. The bromine and cyano substituents further enhance the compound's versatility, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents.

One of the most intriguing aspects of Ethyl 4-bromo-2-cyano-5-formylbenzoate is its ability to undergo regioselective reactions. Researchers have demonstrated that the compound can be efficiently converted into various derivatives by manipulating reaction conditions. For instance, hydrolysis of the ester group yields the corresponding carboxylic acid, which can then be used in further synthetic steps. Similarly, the bromine substituent can be replaced with other functional groups through substitution reactions, offering a versatile platform for chemical modification.

The application of Ethyl 4-bromo-2-cyano-5-formylbenzoate extends beyond traditional organic synthesis. Recent advancements in materials science have explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and nanomaterials. The compound's ability to undergo controlled polymerization under specific conditions has opened new avenues for developing materials with tailored properties.

In terms of pharmacological applications, Ethyl 4-bromo-2-cyano-5-formylbenzoate has shown promise as a lead compound in drug discovery. Studies have revealed that certain derivatives exhibit potent anti-inflammatory and anti-proliferative activities, suggesting their potential as therapeutic agents. Furthermore, the compound's unique structure allows for easy functionalization, enabling researchers to optimize its pharmacokinetic properties for better drug delivery.

From an environmental perspective, Ethyl 4-bromo-2-cyano-5-formylbenzoate has been investigated for its biodegradability and eco-friendly synthesis pathways. Recent research has focused on developing sustainable methods for its production, including the use of catalytic systems that minimize waste and energy consumption. These efforts align with global initiatives to promote green chemistry and reduce environmental impact.

In conclusion, Ethyl 4-bromo-2-cyano-5-formylbenzoate (CAS No: 1805591-99-4) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with its ability to undergo various chemical transformations, positions it as a valuable tool in modern chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly significant role in advancing scientific innovation.